N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methylsulfonyl-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C21H24N4O3S2/c1-14-11-15(2)19-17(12-14)23-21(29-19)24(13-16-7-4-5-9-22-16)20(26)18-8-6-10-25(18)30(3,27)28/h4-5,7,9,11-12,18H,6,8,10,13H2,1-3H3
• InChI Key: FGZQSZPNVGOQOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4CCCN4S(=O)(=O)C)C
• Molecular Formula: C21H24N4O3S2
• Molecular Weight: 444.6 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C21H24N4O3S2 and its molecular weight is 444.57. The purity is usually 95%.
BenchChem offers high-quality N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide is studied for its metabolism and disposition in biological systems. For instance, the novel orexin 1 and 2 receptor antagonist SB-649868, which shares structural similarities, was investigated to determine its disposition in humans. The study involved the analysis of blood, urine, and feces using high-performance liquid chromatography-mass spectrometry and NMR spectroscopy to characterize the metabolites. This research highlighted the compound's principal route of metabolism and significant metabolites in excreta, demonstrating the compound's extensive metabolism and negligible excretion in unchanged form (Renzulli et al., 2011).

Environmental and Food Safety

Research also delves into the presence and implications of similar compounds in the environment and food. For instance, studies have focused on the presence of carcinogenic heterocyclic amines in urine and their formation during the cooking of meat and fish, indicating continual human exposure through diet. Such studies are crucial for understanding the dietary-associated risks of certain cancers and developing public health policies (Ushiyama et al., 1991). Further research in this area includes assessing the environmental exposure to neurotoxic insecticides in children and understanding the extent of exposure in the general population, particularly in young children, which is vital for public health policy on regulation and use of these chemicals (Babina et al., 2012).